Cas no 64339-43-1 (5-Iodoresorcinol)

5-Iodoresorcinol Properties

Names and Identifiers

• 5-Iodoresorcinol
• 1,3-Dihydroxy-5-iodobenzene
• 3,5-Dihydroxyiodobenzene
• 3,5-Dihydroxyphenyl Iodide
• 5-Iodo-1,3-benzenediol
• 5-iodobenzene-1,3-diol
• InChI=1/C6H5IO2/c7-4-1-5(8)3-6(9)2-4/h1-3,8-9
• 5-Iodo-1,3-dihydroxybenzene
• AKOS030616808
• DTXSID10346966
• A12718
• 1,3-Benzenediol, 5-iodo-
• 64339-43-1
• 5-Iodo-1,3-benzenediol #
• AS-56793
• 5-iodo-benzene-1,3-diol
• starbld0019592
• SCHEMBL69370
• DA-04068
• +Expand

• MDL： MFCD16251428
• InChIKey： PZDUQDUNYLFCCD-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H5IO2/c7-4-1-5(8)3-6(9)2-4/h1-3,8-9H
• SMILES： C1=C(C=C(C=C1O)I)O

Computed Properties

• Exact Mass: 235.93343g/mol
• Surface Charge: 0
• XLogP3: 1.9
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 235.93343g/mol
• Monoisotopic Mass: 235.93343g/mol
• Topological Polar Surface Area: 40.5Ų
• Heavy Atom Count: 9
• Complexity: 87.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.70240
• PSA: 40.46000
• Boiling Point: 325.6±12.0 °C at 760 mmHg
• Melting Point: 92.5°C
• Vapor Pressure: No data available
• Flash Point: 150.7±19.6 °C
• Color/Form: No data avaiable
• Density: 1.9169 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons